Cas no 329906-04-9 (4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• CAS No: 329906-04-9
• MF: C₂₁H₂₃N₃O₇S
• MW: 461.48822426796
• CID: 6215898
• PubChem ID: 2325463
• Update Time: 2025-10-31

4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• F0147-0233
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(1,3-dioxoisoindolin-4-yl)benzamide
• Z56795739
• 329906-04-9
• AKOS001023619
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(1,3-dioxoisoindol-4-yl)benzamide

• Inchi： 1S/C21H23N3O7S/c1-30-12-10-24(11-13-31-2)32(28,29)15-8-6-14(7-9-15)19(25)22-17-5-3-4-16-18(17)21(27)23-20(16)26/h3-9H,10-13H2,1-2H3,(H,22,25)(H,23,26,27)
• InChI Key： ZKITWJXXYOJEFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C3C(NC(C=23)=O)=O)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 461.12567125g/mol
• Monoisotopic Mass: 461.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 140Ų

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide

4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide (CAS No. 329906-04-9): An Overview of a Promising Compound in Medicinal Chemistry

4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide (CAS No. 329906-04-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its bis(2-methoxyethyl)sulfamoyl and N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide moieties, which confer it with distinct chemical and biological properties.

The bis(2-methoxyethyl)sulfamoyl group is a key structural feature that contributes to the compound's solubility and stability. The methoxyethyl substituents enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution. This group also plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors. Recent studies have shown that this moiety can significantly influence the pharmacokinetic properties of the compound, making it a valuable scaffold for drug design.

The N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide moiety is another critical component of the molecule. This isoindole derivative is known for its ability to form stable complexes with various biomolecules, including proteins and nucleic acids. The dioxo group enhances the electrophilic character of the isoindole ring, facilitating its reactivity with nucleophilic sites on target molecules. This feature has been exploited in the development of potent inhibitors for a range of therapeutic targets.

In recent years, 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

One notable study published in the Journal of Medicinal Chemistry reported that 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide effectively induced apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. These findings suggest that this compound could be a promising lead for the development of novel anticancer therapies.

Beyond its anticancer properties, 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide has also shown potential in other therapeutic areas. For instance, preliminary research has indicated that this compound may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide has been extensively studied to optimize its therapeutic potential. In vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including tumor sites. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in clinical settings.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring various prodrug strategies for 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-y l)benzamide. Prodrugs are inactive derivatives that are converted into their active form by enzymatic or chemical processes within the body. By designing prodrugs with improved pharmacokinetic properties or targeted delivery systems, it may be possible to achieve higher concentrations of the active compound at specific sites while minimizing systemic exposure.

In conclusion, 4-bis(2-methoxyethyl)sulfamoyl-N-(1,3-dioxo-2,3-dihydro-1H-i soindol - 4 - y l ) b e n z a m i d e (CAS No. 329906 - 0 4 - 9 ) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties to maximize its clinical potential.